N-(2-amino-4,6-dimethylphenyl)acetamide hydrochloride
Overview
Description
“N-(2-amino-4,6-dimethylphenyl)acetamide hydrochloride” is an active metabolite of lidocaine, formed by oxidative deethylation . It is used as an indicator of hepatic function .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H14N2O.ClH . The InChI code is 1S/C10H14N2O.ClH/c1-7-4-3-5-8(2)10(7)12-9(13)6-11;/h3-5H,6,11H2,1-2H3,(H,12,13);1H .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 214.69 . It has a melting point of 292-296°C . It is a powder at room temperature .Mechanism of Action
Target of Action
N-(2-amino-4,6-dimethylphenyl)acetamide hydrochloride is an active metabolite of lidocaine . Lidocaine is a local anesthetic and antiarrhythmic drug, which works by blocking voltage-gated sodium channels in the cell membrane. Therefore, it can be inferred that this compound may also target these sodium channels.
Advantages and Limitations for Lab Experiments
N-(2-amino-4,6-dimethylphenyl)acetamide hydrochloride hydrochloride is a useful tool for studying the role of NO in disease pathogenesis. It can be used to investigate the effects of NO inhibition on various physiological processes, such as blood pressure regulation and glucose metabolism. However, this compound hydrochloride has some limitations in lab experiments. It can be unstable in aqueous solutions, and its effects can be influenced by factors such as pH and temperature.
Future Directions
There are several future directions for research on N-(2-amino-4,6-dimethylphenyl)acetamide hydrochloride hydrochloride. One area of interest is the development of novel therapies that target the this compound/NO pathway for the treatment of cardiovascular diseases and diabetes. Another area of research is the investigation of the role of this compound hydrochloride in cancer development and progression. Additionally, further studies are needed to understand the mechanisms underlying the effects of this compound hydrochloride on glucose metabolism and insulin resistance.
Conclusion:
In conclusion, this compound hydrochloride is a chemical compound that has significant scientific research applications. It is a potent inhibitor of NOS and has been used as a research tool to investigate the mechanisms of NO synthesis and its role in disease pathogenesis. This compound hydrochloride has several biochemical and physiological effects and has both advantages and limitations for lab experiments. There are several future directions for research on this compound hydrochloride, including the development of novel therapies and the investigation of its role in cancer development and progression.
Scientific Research Applications
N-(2-amino-4,6-dimethylphenyl)acetamide hydrochloride hydrochloride has been extensively studied in various scientific fields, including cardiovascular diseases, diabetes, and cancer. It is a potent inhibitor of nitric oxide synthase (NOS), which plays a critical role in regulating blood pressure, vascular tone, and immune function. This compound hydrochloride has been used as a research tool to investigate the mechanisms of NO synthesis and its role in disease pathogenesis.
Properties
IUPAC Name |
N-(2-amino-4,6-dimethylphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-6-4-7(2)10(9(11)5-6)12-8(3)13;/h4-5H,11H2,1-3H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRJPAIZTAYYJIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)N)NC(=O)C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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